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Compound of Interest

Compound Name:
1-(Cyclopropylmethoxy)-4-fluoro-

2-nitrobenzene

CAS No.: 1092496-28-0

Cat. No.: B1376291

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of 4-Cyclopropoxy-2-

fluoroaniline, a valuable building block in medicinal chemistry and drug discovery. The outlined

synthetic strategy is a two-step process commencing with the O-cyclopropylation of 2-fluoro-4-

nitrophenol, followed by the selective reduction of the nitro intermediate. This guide

emphasizes the causality behind experimental choices, ensuring a robust and reproducible

protocol.

Introduction
4-Cyclopropoxy-2-fluoroaniline is a key intermediate in the synthesis of various

pharmacologically active molecules. The presence of the cyclopropoxy group can enhance

metabolic stability and binding affinity, while the fluoro and amino functionalities provide

handles for further chemical modifications. This application note details a reliable and scalable

synthetic route to this important compound.
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Overall Synthetic Scheme
The synthesis of 4-Cyclopropoxy-2-fluoroaniline is achieved through a two-step reaction

sequence starting from commercially available 2-fluoro-4-nitrophenol.
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2-Fluoro-4-nitrophenol 1-Cyclopropoxy-2-fluoro-4-nitrobenzene  Cyclopropyl bromide, K2CO3, DMF, 80 °C 4-Cyclopropoxy-2-fluoroaniline  Fe, NH4Cl, EtOH/H2O, Reflux

Step 1: O-Cyclopropylation

Step 2: Nitro Reduction

Start 2-Fluoro-4-nitrophenol, K2CO3, DMF

Reaction Add Cyclopropyl bromide, Heat to 80 °C, 4-6h

Workup Quench with H2O, Extract with EtOAc

Purification Column Chromatography

Product 1-Cyclopropoxy-2-fluoro-4-nitrobenzene

Start Intermediate from Step 1, Fe, NH4Cl, EtOH/H2O

Proceed to next step

Reaction Reflux, 2-4h

Workup Filter through Celite, Extract with EtOAc

Purification Column Chromatography or Recrystallization

Final Product 4-Cyclopropoxy-2-fluoroaniline
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To cite this document: BenchChem. [Synthesis of 4-Cyclopropoxy-2-fluoroaniline: A Detailed
Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1376291/docs#synthesis-of-4-cyclopropoxy-2-
fluoroaniline-a-detailed-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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